N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-[(4-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C29H24N2O3/c1-19-12-15-22(16-13-19)28(33)30-25-11-7-6-10-23(25)29(34)31-26-17-14-20(2)18-24(26)27(32)21-8-4-3-5-9-21/h3-18H,1-2H3,(H,30,33)(H,31,34)
• InChI Key: VLKYFXMNPPEDFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=C(C=C(C=C3)C)C(=O)C4=CC=CC=C4
• Molecular Formula: C29H24N2O3
• Molecular Weight: 448.5 g/mol
• CAS No.: 313536-00-4

Description

N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide is a useful research compound. Its molecular formula is C29H24N2O3 and its molecular weight is 448.522. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

N-(2-benzoyl-4-methylphenyl)-2-(4-methylbenzamido)benzamide and its derivatives have been explored for their potential antiproliferative activity against various cancer cell lines. For instance, derivatives were synthesized and evaluated for their cytotoxic activities against breast (MCF-7) and liver (A549) cancer cell lines. Some compounds showed potent cytotoxic activity, indicating potential as anticancer agents. This highlights the compound's role in the design of new therapeutic agents targeting cancer cells (Youssef et al., 2020).

Chemical Synthesis and Characterization

The compound has been a subject of study in the context of chemical synthesis and characterization. Research has been conducted on the synthesis, crystal structure, and reaction mechanisms involving benzamide derivatives. For example, studies have focused on the decomposition of benzoylthioureas into benzamides and thiobenzamides under specific conditions, offering insights into new methods for forming benzamides and thiobenzamides (Nahakpam et al., 2015).

Molecular Docking and Binding Energy Analysis

Molecular docking studies have been utilized to predict the binding energies and ligand-receptor interactions of this compound derivatives. These studies aid in understanding the compound's potential interactions with biological targets, providing a foundation for designing drugs with enhanced efficacy and specificity (Youssef et al., 2020).

Electrophilic Substitution Reactions

Research into electrophilic substitution reactions involving benzamide derivatives has contributed to a deeper understanding of organic synthesis mechanisms. These studies explore the conditions and outcomes of reactions between benzamide compounds and various reagents, shedding light on the versatility and reactivity of these compounds (Ross et al., 1983).